Cas no 852374-18-6 (2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 852374-18-6
• MF: C₁₆H₁₁FN₆OS₂
• MW: 386.426542520523
• CID: 5929039
• PubChem ID: 7117994
• Update Time: 2025-06-25

2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• Acetamide, 2-[[3-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-N-2-thiazolyl-
• 2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(thiazol-2-yl)acetamide
• 2-{[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• AB00671974-01
• CCG-31783
• 852374-18-6
• F0676-0310
• SCHEMBL15365086
• 2-[[3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• AKOS024595226

• Inchi： 1S/C16H11FN6OS2/c17-11-3-1-10(2-4-11)15-21-20-12-5-6-14(22-23(12)15)26-9-13(24)19-16-18-7-8-25-16/h1-8H,9H2,(H,18,19,24)
• InChI Key： VEUIOABQXJNEAD-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1=NN2C(C3=CC=C(F)C=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 386.04197950g/mol
• Monoisotopic Mass: 386.04197950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• pka: 7.32±0.50(Predicted)

Additional information on 2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to Compound with CAS No. 852374-18-6 and Product Name: 2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

The compound with the CAS number 852374-18-6 and the product name 2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug discovery. The intricate structure of this molecule, featuring multiple heterocyclic rings and functional groups, makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

One of the most striking features of this compound is its triazolo-bpyridazine core, which is a fused heterocyclic system known for its stability and reactivity. The presence of a 4-fluorophenyl group at the 3-position of the triazolobpyridazine ring introduces a fluorine atom, which is often used in medicinal chemistry to enhance metabolic stability and binding affinity. Additionally, the sulfanyl group at the 6-position of the triazolobpyridazine ring adds another layer of functionality, making this compound a versatile scaffold for further derivatization.

The acetamide moiety at the N-position of the molecule is another critical feature that contributes to its pharmacological potential. Acetamide groups are commonly found in bioactive molecules and are known to play a role in modulating biological activity by influencing solubility and interactions with biological targets. In combination with the 1,3-thiazole ring, which is another heterocyclic component present in this compound, these structural elements create a rich chemical environment that can be exploited for drug design.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional compounds in developing new therapeutic strategies. Studies have shown that molecules containing fused triazolo-bpyridazine structures exhibit promising activities against various diseases, including cancer and infectious disorders. The fluorophenyl group in this compound has been particularly noted for its ability to enhance binding interactions with biological targets, making it an attractive moiety for drug development.

The thiazole ring, another key component of this compound, has been extensively studied for its pharmacological properties. Thiazole derivatives are known to possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both thiazole and triazolo-bpyridazine rings in this molecule suggests that it may exhibit multiple modes of action, which could be beneficial in developing broad-spectrum therapeutic agents.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the triazolo-bpyridazine core through cycloaddition reactions between appropriate precursors. Subsequent functionalization steps introduce the 4-fluorophenyl, sulfanyl, and acetamide groups at strategic positions within the molecule. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.

The pharmacological evaluation of this compound has revealed several interesting properties that make it a promising candidate for further development. Initial in vitro studies have shown that it exhibits significant activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary investigations have indicated that it may have antimicrobial properties, making it a candidate for treating infectious diseases.

One of the most exciting aspects of this research is the exploration of structure-activity relationships (SAR) to understand how modifications to different parts of the molecule can influence its biological activity. By systematically varying functional groups such as the fluorophenyl or acetamide moieties, researchers can gain insights into which structural features are most critical for achieving desired pharmacological effects. This information can then be used to design more potent and selective analogs.

The development of computational models has also played a crucial role in studying this compound. Molecular docking simulations allow researchers to predict how this molecule interacts with biological targets at an atomic level. These simulations can help identify key binding sites and provide insights into mechanisms of action. Furthermore, virtual screening techniques enable the rapid evaluation of large libraries of compounds to identify those with optimal properties for further investigation.

Future directions in research on this compound include exploring its potential as an intermediate in synthesizing more complex drug candidates. By leveraging its unique structural features, researchers can design derivatives with enhanced pharmacological properties or improved pharmacokinetic profiles. Additionally, investigating its behavior in preclinical models will provide valuable data on its safety and efficacy before moving into human trials.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists in advancing drug discovery efforts. By combining expertise from different fields, researchers can tackle complex challenges and develop innovative solutions to meet unmet medical needs. The study of compounds like 2-{3-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide exemplifies how interdisciplinary approaches can lead to significant breakthroughs in medicine.